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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433

An In-depth Technical Guide to 1-Propanesulfonyl Chloride

Abstract

1-Propanesulfonyl chloride (CAS No. 10147-36-1) is a vital reagent in organic synthesis,
primarily utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and
ionic liquids.[1] Its high reactivity, stemming from the sulfonyl chloride functional group, allows
for the introduction of the propanesulfonyl moiety into a diverse range of molecules.[1][2] This
guide provides a comprehensive overview of its chemical and physical properties,
spectroscopic data, synthesis protocols, and key applications, tailored for researchers and
professionals in drug development and chemical sciences.

Chemical and Physical Properties

1-Propanesulfonyl chloride is a colorless to pale yellow, moisture-sensitive liquid.[1] It is
classified as a corrosive material, capable of causing severe skin burns and eye damage.[1][3]
Key quantitative data are summarized in Table 1 for easy reference.
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Property Value Reference(s)
Molecular Formula Cs3H7ClO2S [3114]
Molecular Weight 142.60 g/mol [1][5]

CAS Number 10147-36-1 [3][4]

Density 1.267 g/mL at 25 °C [6]

Boiling Point 78-79 °C at 15 mmHg [6]

Refractive Index n20/D 1.453

Vapor Density 4.9 (vs air)

Flash Point 97 °C (206.6 °F) - closed cup
IUPAC Name propane-1-sulfonyl chloride [3]
SMILES CCCS(=0)(=0)ClI [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-
propanesulfonyl chloride. Relevant data from various techniques are available.[7]

Spectrum Type Data Source |/ Key Information
Spectra are available for review, allowing for the
1H NMR _ _
structural confirmation of the propy! group.[8]
The neat capillary cell spectrum has been
FTIR

recorded.[3]

Electron ionization mass spectrum data is

Mass Spectrometr
P Y available through the NIST WebBook.[4][9]

Synthesis of 1-Propanesulfonyl Chloride

Several methods exist for the synthesis of 1-propanesulfonyl chloride. A modern, efficient
method involves microwave-assisted synthesis, which offers high yields and reduced reaction
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times compared to conventional methods.[1]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is based on the reaction of propane-1-sulfonic acid with 2,4,6-trichloro-[3][4][6]-
triazine (TCT).[6][10]

Materials:

Propane-1-sulfonic acid

2,4,6-Trichloro-[3][4][6]-triazine (TCT)

Anhydrous acetone

Triethylamine (NEts)

Celite

Procedure:

To a solution of propane-1-sulfonic acid in anhydrous acetone, add 2,4,6-trichloro-[3][4][6]-
triazine (TCT) at room temperature.[10]

o Add triethylamine (NEts) dropwise to the mixture.[10]

o Place the resulting mixture in a sealed, pressure-rated reaction vial and irradiate it in a self-
tuning single-mode microwave synthesizer at 80 °C (50 W) for 20 minutes.[6][10]

 After irradiation, rapidly cool the mixture to room temperature by passing compressed air
through the microwave cavity for 1 minute.[6][10]

« Filter the cooled mixture through Celite to remove the precipitate. The filtrate contains the
desired product, 1-propanesulfonyl chloride.[6][10]
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Experimental Workflow: Microwave-Assisted Synthesis
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Caption: Workflow for the microwave-assisted synthesis of 1-propanesulfonyl chloride.

Key Reactions and Applications

The primary reactivity of 1-propanesulfonyl chloride involves nucleophilic substitution at the
sulfur atom. This makes it a valuable reagent for creating sulfonamides and sulfonate esters,
which are important functional groups in many pharmaceutical compounds.[1][11]

e Reaction with Amines: It reacts readily with primary and secondary amines under mild
conditions to form N-substituted propanesulfonamides.[1]

» Reaction with Alcohols: In the presence of a base, it reacts with alcohols to yield sulfonate
esters.[1][11]
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e Hydrolysis: The compound readily hydrolyzes in the presence of water to form propane-1-
sulfonic acid and hydrochloric acid.[1]

Its synthetic utility is highlighted in the preparation of ionic liquids and as a key building block in
the development of new drug candidates.[1][2]

Key Reactions of 1-Propanesulfonyl Chloride
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Caption: Logical relationships in the primary reactions of 1-propanesulfonyl chloride.

Safety and Handling

1-Propanesulfonyl chloride is a corrosive substance that reacts violently with water. It must
be handled with appropriate personal protective equipment (PPE), including faceshields,
gloves, and a suitable respirator. Containers should be stored in a cool, dry, and well-ventilated
area and kept tightly closed to prevent moisture contamination and leakage.[12]

Conclusion
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1-Propanesulfonyl chloride is a versatile and highly reactive chemical intermediate with
significant applications in organic synthesis, particularly within the pharmaceutical industry. Its
well-defined properties and reactivity profile make it an essential tool for researchers.
Understanding its synthesis, handling requirements, and reaction pathways is crucial for its
effective and safe utilization in the laboratory and in industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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